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Compound of Interest

Compound Name: 5-Chloro-2-nitroaniline

Cat. No.: B048662

An In-depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-nitroaniline is an important organic compound widely utilized as a synthetic
intermediate in the pharmaceutical, dye, and veterinary medicine industries.[1][2][3] Its utility
stems from its reactive nature, attributed to the presence of chloro, nitro, and amino functional
groups on a benzene ring.[2][4] This guide provides a comprehensive overview of the core
physicochemical properties of 5-Chloro-2-nitroaniline, complete with experimental protocols
and logical workflows to aid researchers in its application and analysis.

Chemical Identity and Structure

o |UPAC Name: 5-chloro-2-nitroaniline

e Synonyms: 2-Amino-4-chloronitrobenzene, 2-Nitro-5-chloroaniline, 3-Chloro-6-nitroaniline[5]
e CAS Number: 1635-61-6[1]

» Molecular Formula: CeHsCIN202[2]

e Molecular Weight: 172.57 g/mol [6]
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e Chemical Structure:

Source: PubChem CID 74218

Physicochemical Properties

The key physicochemical properties of 5-Chloro-2-nitroaniline are summarized in the table
below. These properties are crucial for understanding its behavior in various chemical and
biological systems, guiding its use in synthesis, and developing appropriate handling and

storage procedures.
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Property

Value

Source(s)

Physical State

White to yellow to orange
crystalline
solid/powder/chunks.[2][4][ 7]

(21141071

125-129 °C (decomposes).[1]

Melting Point [11[8][9]
[8[°]

N ) ~200-323.4 °C at 760 mmHg

Boiling Point ) [1109]
(rough estimate).[1][9]

Sparingly soluble in water;
Soluble in methanol,

Solubility chloroform, ethanol, acetone, 2114161181
ethyl acetate, and
dichloromethane.[2][4][6][8]

Density ~1.5 g/cm3.[1][9] [1][9]

pKa -1.46 + 0.25 (Predicted).[6] [6]

LogP (Octanol/Water Partition

Coefficient)

2.93480.[9]

[9]

Refractive Index

~1.628.[8][9]

[8]19]

Flash Point

149.4 °C.[8][9]

[8]1°]

Vapor Pressure

8.7E-07 mmHg at 25°C.[9]

[°]

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 5-

Chloro-2-nitroaniline.
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Key Features and

Spectrum Type . Source(s)
Observations
Spectra available in CDCIs.[10]

1H NMR [10][11]
[11]

13C NMR Spectra available.[5] [5]
Conforms to structure. Spectra

Infrared (IR) available via KBr wafer and [51[7]
ATR-Neat techniques.[5][7]
Mass of molecular ion: 172.

Mass Spectrometry (MS) [12]

[12]

Raman

FT-Raman spectra available.

[5]

[5]

Experimental Protocols

Detailed methodologies are essential for the accurate determination of physicochemical

properties and for the synthesis of the compound.

Synthesis of 5-Chloro-2-nitroaniline

Two common synthetic routes are described below. The first is an ammonolysis reaction, and

the second involves the nitration of a protected aniline.

Protocol 1: From 2,4-Dichloronitrobenzene (Ammonolysis)[3][13]

mol of toluene.

Reaction Setup: Charge a 3 L autoclave with 2.46 mol of 2,4-dichloronitrobenzene and 7.72

Inerting: Seal the autoclave and replace the internal atmosphere with nitrogen gas.

Ammonolysis: Introduce 14.1 mol of liquid ammonia into the sealed autoclave.

Heating: Increase the temperature to 160°C and maintain the reaction for 8 hours.
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e Cooling and Quenching: Cool the mixture to 40°C, vent the excess ammonia, and open the
autoclave. Transfer the resulting solid-liquid mixture into 800 mL of water.

« |solation: Continue cooling the aqueous mixture to 10°C and collect the solid product by
filtration.

e Washing: Wash the filter cake with water.

 Purification: Recrystallize the solid from methanol to yield the pure 5-Chloro-2-nitroaniline
product. A typical yield is around 91.2% with a purity of 99.5%.[13]

Synthesis Protocol 1: Ammonolysis

Liquid Ammonia (NH3)

Autoclave Reaction
160°C, 8h

Cooling & Quenching
in Water

Recrystallization
(Methanol)

5-Chloro-2-nitroaniline

Filtration

2,4-Dichloronitrobenzene
+ Toluene

Click to download full resolution via product page
Caption: Workflow for the synthesis of 5-Chloro-2-nitroaniline via ammonolysis.
Protocol 2: From 3-Chloroaniline (Formylation, Nitration, Hydrolysis)[14][15]

o Formylation (Protection): Acylate 3-chloroaniline with formic acid in a suitable organic solvent
(e.g., benzene) at reflux temperature for 1-1.5 hours to form N-(3-chlorophenyl)formamide.

 Nitration: Treat the intermediate product with a mixture of nitric acid and acetic anhydride at
-5 to 10°C for 2-2.5 hours. This step introduces the nitro group.[14]

o Hydrolysis (Deprotection): Reflux the nitrated compound with a 20-25% sodium hydroxide
solution for 1-1.5 hours to hydrolyze the formyl group, yielding the final 5-Chloro-2-
nitroaniline product.[14]
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Synthesis Protocol 2: Multi-step Synthesis

3-Chloroaniline

Formylation
(HCOOH, Reflux)

/ N-(3-chlorophenyl)formamide /

Step 2

Nitration

(HNOS, Acetic Anhydride, -5 to 10°C)

/ Nitrated Intermediate /

tep 3

Hydrolysis
(NaOH, Reflux)

:
>

Click to download full resolution via product page

Caption: Multi-step synthesis of 5-Chloro-2-nitroaniline from 3-Chloroaniline.
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Physicochemical Property Determination

The following are generalized protocols for determining key physicochemical properties.
Protocol 3: Melting Point Determination[16]

o Sample Preparation: Finely powder a small, dry sample of 5-Chloro-2-nitroaniline.

o Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube in a melting point apparatus (e.g., a Vernier Melt
Station or similar device).

e Heating: Heat the sample rapidly to about 15-20°C below the expected melting point (125-
129°C). Then, decrease the heating rate to 1-2°C per minute.

o Observation: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting). The range between these two temperatures is the melting range.

Protocol 4: Solubility Determination[17][18]

o Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol,
chloroform, hexane).

o Sample Measurement: Add a small, measured amount of 5-Chloro-2-nitroaniline (e.g., 10
mg) to a test tube.

e Solvent Addition: Add a measured volume of the selected solvent (e.g., 1 mL) to the test
tube.

e Mixing: Vigorously agitate the mixture (e.g., using a vortex mixer) for 1-2 minutes.

o Observation: Visually inspect the solution for the presence of undissolved solid. If the solid
dissolves completely, the compound is soluble. If it remains, it is insoluble or sparingly
soluble.
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» Classification: The "like dissolves like" principle can be applied; the compound's solubility in
polar and non-polar solvents provides insight into its overall polarity.[18]

Determine Physical Properties pectroscopic Ana

Workflow for Physicochemical Characterization

Unknown Sample
(e.g., 5-Chloro-2-nitroaniline)

o IR Spectroscopy NMR (1H, 13C) Mass Spectrometry

Compare Data with

Literature Values

Confirm Identity

Click to download full resolution via product page

Caption: Logical workflow for the identification of an organic compound.

Applications in Research and Development

5-Chloro-2-nitroaniline serves as a crucial building block in the synthesis of various high-

value molecules:
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e Pharmaceuticals: It is a key intermediate in the synthesis of benzamide derivatives that act
as histone deacetylase inhibitors and in the development of sorafenib analogues with
potential anticancer properties.[1][4][8] It has also been used in synthesizing potent inhibitors
of HIV-1 replication.[14]

o Veterinary Drugs: It is used in the synthesis of Fenbendazole, an upgraded version of the

veterinary drug Albendazole.[1][3]

e Dye Synthesis: The compound is utilized in the manufacturing of various dyes.[2]

Safety and Handling

5-Chloro-2-nitroaniline is a hazardous substance and must be handled with appropriate
safety precautions.

» Hazards: Fatal if swallowed, in contact with skin, or if inhaled. It may cause damage to
organs through prolonged or repeated exposure and is suspected of causing genetic
defects. It is also toxic to aquatic life with long-lasting effects.[2]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[8] Keep in a dark place under an inert atmosphere at room

temperature.[6]

o Handling: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood. Avoid contact with skin, eyes, and clothing. Do
not breathe dust or fumes. Use appropriate personal protective equipment (PPE), including
gloves, goggles, and respiratory protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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